Cas no 1805462-16-1 (4-Fluoro-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 4-Fluoro-6-(trifluoromethyl)nicotinonitrile
• CAS No: 1805462-16-1
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• MDL: MFCD28770506
• CID: 4903548
• Update Time: 2025-06-14

4-Fluoro-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-(trifluoromethyl)nicotinonitrile
• SY264770

• MDL： MFCD28770506
• Inchi： 1S/C7H2F4N2/c8-5-1-6(7(9,10)11)13-3-4(5)2-12/h1,3H
• InChI Key： LJTRLUPNZSNQMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=CN=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-Fluoro-6-(trifluoromethyl)nicotinonitrile

Recent Advances in the Study of 4-Fluoro-6-(trifluoromethyl)nicotinonitrile (CAS: 1805462-16-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-6-(trifluoromethyl)nicotinonitrile (CAS: 1805462-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a fluorinated pyridine core, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the most notable applications of 4-Fluoro-6-(trifluoromethyl)nicotinonitrile is its incorporation into the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop inhibitors targeting specific kinases, such as JAK and BTK, which are pivotal in immune regulation and oncogenesis. The trifluoromethyl group enhances the metabolic stability and binding affinity of these inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its role in kinase inhibitor development, 4-Fluoro-6-(trifluoromethyl)nicotinonitrile has been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, particularly those resistant to conventional antibiotics. The compound's mechanism of action involves interference with microbial cell wall synthesis and enzymatic processes, offering a potential avenue for addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 4-Fluoro-6-(trifluoromethyl)nicotinonitrile has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its broader application in drug discovery. For instance, novel catalytic approaches, including transition metal-catalyzed cross-coupling reactions, have been employed to functionalize the pyridine ring, yielding derivatives with enhanced biological activity and pharmacokinetic profiles.

Despite these promising developments, challenges remain in the optimization of 4-Fluoro-6-(trifluoromethyl)nicotinonitrile-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation compatibility need to be addressed to translate these findings into clinically viable treatments. Ongoing research aims to refine the structural features of this compound to improve selectivity and reduce toxicity, paving the way for its potential use in human medicine.

In conclusion, 4-Fluoro-6-(trifluoromethyl)nicotinonitrile (CAS: 1805462-16-1) represents a valuable scaffold in modern drug discovery, with applications spanning kinase inhibition, antimicrobial therapy, and beyond. Continued exploration of its chemical and biological properties is expected to yield further insights and innovations in the field of chemical biology and pharmaceutical sciences.